Cas no 630125-31-4 (Benzenamine, N-methyl-4-(4-pyridinylmethyl)-)

• Product Name: Benzenamine, N-methyl-4-(4-pyridinylmethyl)-
• CAS No: 630125-31-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1649375
• PubChem ID: 60114228
• Update Time: 2025-07-02

Benzenamine, N-methyl-4-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-4-(4-pyridinylmethyl)-
• SCHEMBL3177673
• N-methyl-4-[(pyridin-4-yl)methyl]aniline
• 630125-31-4
• EN300-3627995
• DB-119953

• Inchi： 1S/C13H14N2/c1-14-13-4-2-11(3-5-13)10-12-6-8-15-9-7-12/h2-9,14H,10H2,1H3
• InChI Key： CFXOMWUXHBPQSR-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92

Additional information on Benzenamine, N-methyl-4-(4-pyridinylmethyl)-

Comprehensive Analysis of Benzenamine, N-methyl-4-(4-pyridinylmethyl)- (CAS No. 630125-31-4): Properties, Applications, and Industry Trends

Benzenamine, N-methyl-4-(4-pyridinylmethyl)- (CAS No. 630125-31-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aromatic amine derivative features a unique molecular structure combining N-methyl and pyridinylmethyl functional groups, making it valuable for designing novel bioactive molecules. Its chemical properties include moderate polarity due to the nitrogen-containing heterocycle, with potential for hydrogen bonding interactions that influence solubility and reactivity.

Recent studies highlight its role as a key intermediate in synthesizing targeted therapeutics, particularly in kinase inhibitor development—a hot topic in cancer research. The compound's structural motif appears in several drug candidates undergoing clinical trials, aligning with growing interest in precision medicine approaches. Researchers are investigating its structure-activity relationships (SAR) to optimize binding affinity with biological targets, a frequent search query among medicinal chemists.

From a material science perspective, this compound shows promise in creating functionalized polymers with tailored electronic properties. Its conjugated system enables potential applications in organic electronics, responding to industry demands for sustainable alternatives to conventional semiconductors. Laboratories are exploring its use in photocatalysts and sensor materials, addressing trending topics like environmental monitoring and renewable energy solutions.

The synthesis of Benzenamine, N-methyl-4-(4-pyridinylmethyl)- typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity—a critical concern for researchers searching for synthetic protocols. Advanced characterization techniques like NMR spectroscopy and mass spectrometry confirm its molecular identity, while computational chemistry methods help predict its physicochemical parameters for drug discovery applications.

With the pharmaceutical industry's shift toward small molecule therapeutics, this compound's scalable synthesis and derivatization potential make it commercially relevant. Suppliers emphasize batch-to-batch consistency and analytical documentation, addressing quality concerns frequently raised in scientific forums. The compound's stability profile under various storage conditions is another common search topic among procurement specialists.

Emerging applications in bioconjugation chemistry have expanded its utility, particularly in developing diagnostic probes and drug delivery systems. Its amine functionality allows for diverse chemical modifications, supporting the design of targeted imaging agents—a rapidly growing field in medical diagnostics. This aligns with increasing searches for molecular probes and contrast agents in academic literature.

Environmental and safety considerations for handling Benzenamine, N-methyl-4-(4-pyridinylmethyl)- follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) and ventilation systems are recommended—information frequently sought by EHS professionals. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the chemical industry's focus on green chemistry principles.

Market analysts note steady growth in demand for such fine chemicals, driven by pharmaceutical R&D investments and academic research grants. The compound's patent landscape reveals multiple applications in intellectual property filings, particularly for heterocyclic compounds with therapeutic potential—a trending topic in technology transfer discussions. Suppliers are responding with improved logistics solutions for temperature-sensitive shipments, addressing global distribution challenges.

Future research directions may explore its supramolecular chemistry applications or incorporation into metal-organic frameworks (MOFs)—subjects generating significant interest in materials science publications. The compound's versatility positions it as a valuable building block for molecular design across multiple disciplines, from medicinal chemistry to advanced materials engineering. As synthetic methodologies advance, particularly in catalytic processes, production efficiency improvements are expected to make this compound more accessible for research applications.